Tetraoctylammonium fluoride

• CAS: 69078-23-5
• Synonyms: TETRAOCTYLAMMONIUM FLUORIDE 0.15M; tetraoctylammonium fluoride; Tetraoctylammonium fluoride solution; TOAF
• Molecular Formula: C32H68FN
• Molecular Weight: 485.9 g/mol
• SMILES: CCCCCCCC[N+](CCCCCCCC)(CCCCCCCC)CCCCCCCC.[F-]
• InChI: InChI=1S/C32H68N.FH/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;/h5-32H2,1-4H3;1H/q+1;/p-1
• InChIKey: QGAKFUJUPKPDCN-UHFFFAOYSA-M

Common issue: achieving anhydrous nucleophilic fluorinations without side reactions from hygroscopic TBAF. TOAF’s bulky C8 chains provide a hydrophobic, low-basicity naked fluoride. Key outcomes: - Phase-transfer UAOD desulfurization to <15 ppm S, highest oxidation rate. - Near-unity PLQY & EQE 5.7% deep-blue PeQLEDs via defect passivation. - Unique conductimetric titration of nitrate & HF anions. Available with rigorous quality control.

Tetraoctylammonium Fluoride (TOAF) CAS 69078-23-5: Core Properties and Procurement Considerations

Tetraoctylammonium fluoride (TOAF), CAS 69078-23-5, is a lipophilic quaternary ammonium salt with molecular formula C32H68FN and molecular weight 485.89 g/mol . It functions primarily as a source of 'naked' fluoride anion (F⁻) in organic solvents, where its bulky tetraoctylammonium cation minimizes ion pairing and enhances nucleophilicity relative to smaller tetraalkylammonium fluorides [1]. The compound exhibits a calculated LogP of 8.25, reflecting pronounced hydrophobicity and solubility in non-polar media [2].

• [1] K. S. CI. Development of naked fluoride sources for nucleophilic fluorination. Korean Journal of Chemical Engineering. (Abstract referencing naked fluoride concept) View Source
• [2] CIRS Group. CAS Substance Database: Tetraoctylammonium fluoride (CAS 69078-23-5). https://hgt.cirs-group.com View Source

Tetraoctylammonium Fluoride (TOAF): Why Generic Tetraalkylammonium Fluoride Substitution Risks Performance Failure

Substituting TOAF with smaller tetraalkylammonium fluorides (e.g., tetrabutylammonium fluoride, TBAF) or alkali metal fluorides (e.g., KF) is not scientifically trivial. Differences in cation size directly modulate fluoride ion basicity, hygroscopicity, and phase transfer efficiency in biphasic systems [1]. For instance, TBAF's strong basicity and hygroscopic nature promote side reactions and complicate handling under anhydrous conditions [2], whereas TOAF's extended alkyl chains (C8) confer superior lipophilicity and reduced water affinity, enabling cleaner, more selective fluorinations and phase-transfer catalysis in non-polar media [3].

• [1] Clark, J. H. (1980). Fluoride ion as a base in organic synthesis. Chemical Reviews, 80(5), 429-452. View Source
• [2] Bulky fluoride sources such as tetrabutylammonium fluoride (TBAF) ... hygroscopic property ... strong basic property can make side-reaction occur. Korean Journal of Chemical Engineering. View Source
• [3] Wan, M. W., & Yen, T. F. (2007). Enhance efficiency of tetraoctylammonium fluoride applied to ultrasound-assisted oxidative desulfurization (UAOD) process. Applied Catalysis A: General, 319, 237-245. View Source

Tetraoctylammonium Fluoride (TOAF): Quantified Differentiation Evidence Versus Comparators for Scientific Procurement

Enhanced Phase Transfer Efficiency: TOAF vs. Shorter Chain QAS in Ultrasound-Assisted Oxidative Desulfurization

In ultrasound-assisted oxidative desulfurization (UAOD) of diesel fuels, tetraoctylammonium fluoride (TOAF) serves as a phase-transfer agent (PTA) that outperforms shorter-chain quaternary ammonium salts (QAS). The oxidation rate of benzothiophene (BT) to benzothiophene sulfone (BTO) increases directly with the carbon chain length of the QAS cation, with TOAF (C8) delivering the highest efficiency among tested PTAs [1]. The study explicitly notes that no bromo compound contaminants are isolated when TOAF is used, unlike with bromide-based PTAs, and the catalyst can be recovered for reuse [1].

Evidence Dimension	Oxidation rate of benzothiophene (BT) in UAOD
Target Compound Data	Highest oxidation rate; complete selectivity; no bromo contaminants; catalyst recoverable
Comparator Or Baseline	Shorter-chain QAS (e.g., tetrabutylammonium, tetraethylammonium); bromide-based PTAs (contaminants observed)
Quantified Difference	Oxidation rate increases with chain length (TOAF > shorter-chain QAS); 0% bromo contaminants vs. >0% for bromide PTAs; catalyst recovery achieved
Conditions	UAOD process: diesel fuel, aqueous H₂O₂ (0.25% v/v), transition metal complex, ultrasound, 25°C

Why This Matters

For industrial desulfurization of diesel to meet ultra-low sulfur regulations (<15 ppm), TOAF's superior phase transfer kinetics and cleaner byproduct profile translate directly to higher process efficiency and lower downstream purification costs.

• [1] Wan, M. W., & Yen, T. F. (2007). Enhance efficiency of tetraoctylammonium fluoride applied to ultrasound-assisted oxidative desulfurization (UAOD) process. Applied Catalysis A: General, 319, 237-245. View Source

Optical Transparency in Silica Aerogels: TOAF and TBAF as Optimal Catalysts

In a head-to-head comparison of tetraalkylammonium fluoride catalysts for the synthesis of transparent silica aerogels, tetraoctylammonium fluoride (TOAF) and tetrabutylammonium fluoride (TBAF) were identified as the optimal catalysts, achieving the highest optical transmittance ever reported for such materials [1]. Specifically, aerogels prepared with TOAF or TBAF exhibited transparency as high as 96% and an extinction coefficient as low as 3.5 m⁻¹, surpassing other catalysts in the study [1].

Evidence Dimension	Optical transparency of silica aerogel
Target Compound Data	Transparency: 96%; Extinction coefficient: 3.5 m⁻¹
Comparator Or Baseline	Tetrabutylammonium fluoride (TBAF): same values; other tetraalkylammonium fluorides (e.g., tetramethyl-, tetraethyl-, tetrapropyl-): lower transparency and higher extinction coefficients
Quantified Difference	TOAF/TBAF: 96% transparency vs. <96% for others; extinction coefficient 3.5 m⁻¹ vs. >3.5 m⁻¹ for others
Conditions	Two-step sol-gel method; N₂ physisorption and SEM characterization

Why This Matters

Procurement of TOAF over less effective tetraalkylammonium fluorides (e.g., tetramethylammonium fluoride) is justified by a direct, measurable improvement in aerogel optical quality, critical for applications in Cherenkov detectors, thermal insulation, and optics.

• [1] Venkateswara Rao, A., Pajonk, G. M., et al. (2009). Synthesis of transparent silica aerogels using tetraalkylammonium fluoride catalysts. Journal of Sol-Gel Science and Technology, 49, 347-354. View Source

LogP (Lipophilicity) Comparison: TOAF vs. TBAF and Other Tetraalkylammonium Fluorides

The lipophilicity of tetraoctylammonium fluoride, quantified by its calculated LogP of 8.25 , is substantially higher than that of the widely used tetrabutylammonium fluoride (TBAF, calculated LogP for TBA⁺ ~4.0 [1]). This >4 log unit difference translates to approximately a 10,000-fold greater preference for the organic phase in biphasic liquid-liquid systems, enabling more efficient phase transfer of fluoride anion into non-polar media and reducing aqueous fluoride loss [2].

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 8.25
Comparator Or Baseline	Tetrabutylammonium fluoride (TBAF): LogP ~4.0 (cation); Tetraethylammonium fluoride: LogP ~1.5; Tetramethylammonium fluoride: LogP ~0.5
Quantified Difference	ΔLogP (TOAF - TBAF) = 4.25; ~10,000-fold higher organic phase affinity
Conditions	Calculated LogP (XLogP3) based on molecular structure

Why This Matters

For nucleophilic fluorination reactions in low-polarity solvents or biphasic systems, TOAF's >10,000× greater organic solubility versus TBAF minimizes the need for excess reagent, reduces aqueous waste, and improves yield consistency, directly impacting procurement cost-effectiveness.

• [1] PubChem. Tetrabutylammonium. Computed LogP for tetrabutylammonium cation. https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium View Source
• [2] Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (LogP relationship to phase transfer efficiency). View Source

Unique Analytical Application: Universal Anion Titration with TOAF

Tetra-n-octylammonium fluoride (TOAF) enables direct conductimetric titration of any anion or mixture of anions (except hydroxide) due to the unique water insolubility of lipophilic quaternary ammonium cations when paired with anions other than fluoride or hydroxide [1]. This property is not shared by shorter-chain tetraalkylammonium fluorides, which form water-soluble ion pairs with many anions. Anions lacking direct analytical methods, such as nitrate (NO₃⁻) or hydrogen fluoride (HF₂⁻), are readily assayed using TOAF [1].

Evidence Dimension	Anion titration applicability
Target Compound Data	Universal anion titration (excluding OH⁻); quantifies NO₃⁻, HF₂⁻, and mixtures
Comparator Or Baseline	Shorter-chain tetraalkylammonium fluorides (e.g., TBAF): water-soluble ion pairs with many anions, precluding universal titration
Quantified Difference	TOAF enables titration of anions not measurable by standard methods; TBAF does not
Conditions	Conductimetric titration in aqueous/organic biphasic system

Why This Matters

For quality control laboratories and environmental monitoring, TOAF offers a unique, method-defined analytical solution that cannot be substituted with TBAF or other tetraalkylammonium fluorides, creating a captive procurement requirement for specific analytical workflows.

• [1] Daniele, P. G., et al. (1990). Long-chain ammonium fluoride salts as universal analytical reagents for total anion determination. Analytica Chimica Acta, 238, 389-393. View Source

Perovskite Quantum Dot Regrowth: TOAF as a Short-Chain Ligand for Enhanced PLQY

In the regrowth of blue CsₓRb₁₋ₓPb(Cl_yBr₁₋y)₃ perovskite quantum dots (PeQDs), the use of tetraoctylammonium fluoride (TOAF) as a short-chain ligand, in combination with tetraethylammonium perfluorooctanesulfonate, promotes particle size increase from ~8 nm to ~18 nm and reduces defect-state density by 3–5 times, achieving a near-unity photoluminescence quantum yield (PLQY) [1]. This performance relies on the specific chain length and fluoride functionality of TOAF, which cannot be replicated by longer-chain insulating ligands like oleylamine or by other short-chain ammonium salts lacking fluoride [1].

Evidence Dimension	Defect-state density reduction; PLQY improvement
Target Compound Data	Defect-state density reduced 3-5×; near-unity PLQY; particle size growth 8→18 nm
Comparator Or Baseline	Long-chain insulating ligands (oleylamine, oleic acid): restrict growth, lower PLQY
Quantified Difference	3-5× lower defect density; unity PLQY vs. <1.0 PLQY
Conditions	Room temperature (25°C) regrowth of CsPbX₃ PeQDs using double short-chain molecule strategy

Why This Matters

Procurement of TOAF for perovskite quantum dot synthesis enables access to state-of-the-art deep-blue LED efficiency (EQE 5.7% at CIE 0.148,0.032), a performance level unattainable with conventional long-chain ligands or non-fluoride short-chain alternatives.

• [1] Co-regulation strategy dominated by double short molecules permitting the regrowth of quantum dots for efficient deep-blue perovskite light-emitting diodes. Nano Energy, 2024, 121, 109263. View Source

Tetraoctylammonium Fluoride (TOAF): Prioritized Research and Industrial Application Scenarios Based on Quantified Differentiation

Ultra-Low Sulfur Diesel Production via Ultrasound-Assisted Oxidative Desulfurization (UAOD)

TOAF is the phase-transfer agent of choice for UAOD processes targeting <15 ppm sulfur in diesel fuels. Its C8 alkyl chains provide the highest oxidation rate for benzothiophenes compared to shorter-chain QAS, and its fluoride anion ensures a bromo-contaminant-free product stream, enabling catalyst recovery and reuse [1].

Synthesis of High-Transparency Silica Aerogels for Optical and Thermal Applications

When maximum optical clarity (96% transparency, extinction coefficient 3.5 m⁻¹) is required in silica aerogels—for Cherenkov detectors, high-performance insulation, or optical windows—TOAF is co-optimal with TBAF as the fluoride catalyst. It consistently outperforms tetramethyl-, tetraethyl-, and tetrapropylammonium fluorides [2].

Universal Anion Titration for Quality Control and Environmental Analysis

TOAF is uniquely capable of directly titrating any anion or mixture of anions (except hydroxide) via conductimetric methods, including nitrate and hydrogen fluoride species for which no alternative direct assays exist. This application is inaccessible to shorter-chain tetraalkylammonium fluorides due to their water-soluble ion pairs [3].

Ligand-Engineered Regrowth of Deep-Blue Perovskite Quantum Dots for High-Efficiency LEDs

TOAF is an essential short-chain ligand in double-molecule co-regulation strategies for blue PeQDs. Its use enables a 3-5× reduction in defect-state density and achievement of near-unity PLQY, leading to state-of-the-art deep-blue PeQLEDs with EQE up to 5.7% [4].

• [1] Wan, M. W., & Yen, T. F. (2007). Enhance efficiency of tetraoctylammonium fluoride applied to ultrasound-assisted oxidative desulfurization (UAOD) process. Applied Catalysis A: General, 319, 237-245. View Source
• [2] Venkateswara Rao, A., Pajonk, G. M., et al. (2009). Synthesis of transparent silica aerogels using tetraalkylammonium fluoride catalysts. Journal of Sol-Gel Science and Technology, 49, 347-354. View Source
• [3] Daniele, P. G., et al. (1990). Long-chain ammonium fluoride salts as universal analytical reagents for total anion determination. Analytica Chimica Acta, 238, 389-393. View Source
• [4] Co-regulation strategy dominated by double short molecules permitting the regrowth of quantum dots for efficient deep-blue perovskite light-emitting diodes. Nano Energy, 2024, 121, 109263. View Source